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Compound of Interest

Compound Name: PB118

Cat. No.: B15137978 Get Quote

Technical Support Center: PB118
For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on the solubility and use of PB118, a potent

and selective Histone Deacetylase 6 (HDAC6) inhibitor, in aqueous buffers for cell culture

experiments.

Frequently Asked Questions (FAQs)
Q1: What is PB118?

A1: PB118 is a potent and selective inhibitor of Histone Deacetylase 6 (HDAC6) with an IC50

of 5.6 nM. It exhibits over 1000-fold selectivity for HDAC6 over HDAC1. Its chemical formula is

C18H19FN2O2, and its molecular weight is 314.36 g/mol . PB118 is being investigated for its

therapeutic potential in neurodegenerative diseases, such as Alzheimer's disease.

Q2: What is the solubility of PB118?

A2: PB118 is readily soluble in dimethyl sulfoxide (DMSO) at a concentration of 10 mM.

However, it is a lipophilic compound, as indicated by its logD7.4 value of 3.4, which suggests

low solubility in aqueous solutions.

Q3: How should I prepare PB118 for cell culture experiments?
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A3: Due to its low aqueous solubility, PB118 should first be dissolved in DMSO to create a

concentrated stock solution (e.g., 10 mM). This stock solution can then be serially diluted in

your aqueous cell culture medium to the desired final working concentration. It is crucial to

ensure the final DMSO concentration in the culture medium is not toxic to your cells, typically

below 0.5%.

Q4: What are the recommended storage conditions for PB118 solutions?

A4: PB118 powder should be stored at -20°C. Stock solutions in DMSO can be stored at -20°C

for up to six months. To avoid repeated freeze-thaw cycles, it is recommended to aliquot the

stock solution into smaller volumes.

Quantitative Data Summary
Property Value

Molecular Formula C18H19FN2O2

Molecular Weight 314.36 g/mol

Solubility in DMSO 10 mM

logD7.4 3.4

IC50 for HDAC6 5.6 nM

Experimental Protocols
Preparation of a 10 mM PB118 Stock Solution in DMSO
Materials:

PB118 powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Procedure:
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Calculate the mass of PB118 required to prepare the desired volume of a 10 mM stock

solution. For example, to prepare 1 mL of a 10 mM stock solution, you would need 3.1436

mg of PB118 (Mass = Molarity x Volume x Molecular Weight = 0.01 mol/L x 0.001 L x 314.36

g/mol = 0.0031436 g).

Weigh the calculated amount of PB118 powder and place it in a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to the tube.

Vortex the solution until the PB118 is completely dissolved. Gentle warming or sonication

can be used to aid dissolution if necessary.

Store the 10 mM stock solution in aliquots at -20°C.

Preparation of a Working Solution in Cell Culture
Medium
Materials:

10 mM PB118 stock solution in DMSO

Sterile aqueous cell culture medium (e.g., DMEM, RPMI-1640)

Procedure:

Thaw an aliquot of the 10 mM PB118 stock solution at room temperature.

Perform serial dilutions of the stock solution in your cell culture medium to achieve the

desired final concentration.

Important: When preparing the final working solution, add the PB118 stock solution dropwise

to the cell culture medium while gently vortexing or swirling to ensure rapid mixing and

prevent precipitation.

Ensure the final concentration of DMSO in the cell culture medium is below the toxic level for

your specific cell line (typically <0.5%). Always include a vehicle control (medium with the

same final concentration of DMSO) in your experiments.
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Troubleshooting Guide
Issue Possible Cause Recommendation

Precipitation upon dilution in

aqueous buffer

The aqueous solubility limit of

PB118 has been exceeded.

- Ensure the final DMSO

concentration is sufficient to

maintain solubility. - Try a two-

step dilution: first dilute the

DMSO stock into a smaller

volume of medium, then add

this intermediate dilution to the

final volume. - Consider using

a small amount of a non-toxic

surfactant like Pluronic F-68 in

your final medium, if

compatible with your

experimental setup.

Cell toxicity observed
The final DMSO concentration

is too high for the cells.

- Reduce the final DMSO

concentration by using a more

concentrated stock solution or

by performing additional serial

dilutions. - Perform a dose-

response curve for DMSO on

your specific cell line to

determine its toxicity threshold.

Inconsistent experimental

results

- Incomplete dissolution of the

stock solution. - Degradation of

PB118 due to improper

storage or multiple freeze-thaw

cycles.

- Visually inspect the stock

solution to ensure it is fully

dissolved before use. - Always

use freshly prepared working

solutions and avoid repeated

freeze-thaw cycles of the stock

solution by preparing aliquots.

Visualizations
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Caption: Experimental workflow for preparing PB118 solutions.
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Caption: Simplified signaling pathway of HDAC6 inhibition by PB118.
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To cite this document: BenchChem. [PB118 solubility in aqueous buffers for cell culture].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15137978#pb118-solubility-in-aqueous-buffers-for-
cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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